Cas no 92280-05-2 (Dianhydroaurasperone C)

• Product name: Dianhydroaurasperone C
• CAS No: 92280-05-2
• MF: C₃₁H₂₄O₁₀
• MW: 556.516269683838
• CID: 998320
• PubChem ID: 146357

Dianhydroaurasperone C Chemical and Physical Properties

Names and Identifiers

• dianhydroaurasperone C
• 5,8-dihydroxy-7-(5-hydroxy-6,8-dimethoxy-2-methyl-4-oxobenzo[g]chromen-10-yl)-6-methoxy-2-methylbenzo[g]chromen-4-one
• Dianhydro-aurasperone C
• (7,10-Bi-4H-naphtho(2,3-b)pyran)-4,4'-dione, 5,5',8-trihydroxy-6,6',8'-trimethoxy-2,2'-dimethyl-
• Dianhydroaurasperone C

• Inchi： 1S/C31H24O10/c1-12-6-17(32)25-21(40-12)9-14-8-19(34)26(30(39-5)22(14)28(25)35)24-16-10-15(37-3)11-20(38-4)23(16)29(36)27-18(33)7-13(2)41-31(24)27/h6-11,32,35-36H,1-5H3
• InChI Key： JYRJNZCKAAGZGP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=C(C3C(=CC(=CC=3C(=C12)C1C(C=C2C=C3C(=C(C=C(C)O3)O)C(=C2C=1OC)O)=O)OC)OC)O)=O

Computed Properties

• Exact Mass: 556.136947
• Monoisotopic Mass: 556.136947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: 3.7

Experimental Properties

• Density: 1.458
• Boiling Point: 770.6°C at 760 mmHg
• Flash Point: 255.4°C
• Refractive Index: 1.707

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones